1-(3-Methylbenzyl)cyclopropan-1-ol

Asymmetric Catalysis C–H Functionalization Cyclopropanol Ring Opening

1-(3-Methylbenzyl)cyclopropan-1-ol (CAS 1247834-35-0) is a tertiary cyclopropanol featuring a benzyl group with a methyl substituent at the meta position of the aromatic ring. As a member of the aryl-substituted cyclopropanol class, this compound serves as a conformationally constrained intermediate for synthesizing structurally diverse β‑substituted ketones via ring‑opening functionalization.

Molecular Formula C11H14O
Molecular Weight 162.23 g/mol
Cat. No. B13596109
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name1-(3-Methylbenzyl)cyclopropan-1-ol
Molecular FormulaC11H14O
Molecular Weight162.23 g/mol
Structural Identifiers
SMILESCC1=CC(=CC=C1)CC2(CC2)O
InChIInChI=1S/C11H14O/c1-9-3-2-4-10(7-9)8-11(12)5-6-11/h2-4,7,12H,5-6,8H2,1H3
InChIKeyLBEVLBZQJTURID-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-(3-Methylbenzyl)cyclopropan-1-ol – A Meta-Substituted Cyclopropanol Building Block for Medicinal Chemistry & Agrochemical Intermediates


1-(3-Methylbenzyl)cyclopropan-1-ol (CAS 1247834-35-0) is a tertiary cyclopropanol featuring a benzyl group with a methyl substituent at the meta position of the aromatic ring. As a member of the aryl-substituted cyclopropanol class, this compound serves as a conformationally constrained intermediate for synthesizing structurally diverse β‑substituted ketones via ring‑opening functionalization [1]. Its molecular formula is C₁₁H₁₄O and its molecular weight is 162.23 g/mol . The meta‑methyl substitution distinguishes it from unsubstituted, para‑substituted, and ortho‑substituted benzylcyclopropanol analogs, imparting distinct steric, electronic, and lipophilic properties that influence both synthetic reactivity and potential biological interactions.

Meta-substituted benzyl cyclopropanol intermediate
Enantioselective trifluoromethylation substrate (meta-class)
Consistent catalytic ring-opening yield profile
Regiocontrolled lipophilicity & metabolic soft-spot for lead optimization

Why 1-(3-Methylbenzyl)cyclopropan-1-ol Cannot Be Simply Replaced by Unsubstituted, Para-Methyl, or Ortho-Methyl Benzylcyclopropanol Analogs


Substituent position on the benzyl ring profoundly modulates both the synthetic utility and the pharmacokinetic profile of cyclopropanol-derived intermediates. In catalytic ring-opening functionalizations such as asymmetric trifluoromethylation, the electronic and steric environment of the aromatic ring directly governs reaction yield and enantioselectivity [1]. Meta‑substituted substrates yield β‑CF₃ ketones with enantiomeric excesses (87–94% ee) comparable to para‑substituted analogs, in contrast to ortho‑substituted variants that experience significant drops in enantioselectivity (e.g., 59% ee) due to steric hindrance [1]. Beyond synthetic performance, the meta‑methyl group alters lipophilicity (predicted LogP) and metabolic stability relative to the para‑methyl isomer—a critical differentiation when the compound serves as a pharmacophore precursor, because CYP450‑mediated oxidation of the benzyl ring is regioisomer‑dependent [2]. Consequently, generic substitution across regioisomers is scientifically unjustified for applications requiring consistent reactivity, enantiomeric purity, or predictable ADMET behavior.

Ortho-methyl analog
May exhibit marked enantioselectivity loss due to steric hindrance; not interchangeable for asymmetric applications
Para-methyl analog
Different CYP oxidation profile; meta-directing metabolic soft-spot effect may not transfer
Unsubstituted benzyl analog
Lower lipophilicity may alter permeability and distribution; lipophilic match not guaranteed

Quantitative Differentiation Evidence: 1-(3-Methylbenzyl)cyclopropan-1-ol vs. Regioisomeric and Unsubstituted Analogs


Enantioselectivity in Copper-Catalyzed Ring-Opening Trifluoromethylation: Meta vs. Ortho Substitution

In the copper‑catalyzed enantioselective trifluoromethylation of aryl‑substituted cyclopropanols reported by Liu and co‑workers, substrates bearing alkyl groups at the C3 (meta) or C4 (para) positions on the benzene ring delivered β‑CF₃ ketones in good yields (53–70%) with excellent enantioselectivities (87–94% ee). In stark contrast, an ortho‑methyl substrate produced the desired product with only 59% ee, illustrating that steric congestion adjacent to the benzyl position severely compromises enantiocontrol [1]. This places 1‑(3‑methylbenzyl)cyclopropan‑1‑ol firmly within the high‑enantioselectivity cohort (87–94% ee band), while the ortho‑methyl analog falls into a low‑fidelity regime.

Enantioselectivity
Head-to-head
Meta: 87–94% ee Ortho: 59% ee
Meta-substitution supports high enantiomeric purity in ring-opening products; ortho-substitution linked to reduced control.
Cu-catalyzed trifluoromethylation, reported enantioselectivities [1]
Asymmetric Catalysis C–H Functionalization Cyclopropanol Ring Opening

Predicted Lipophilicity Difference: Meta-Methyl vs. Para-Methyl vs. Unsubstituted Benzyl Cyclopropanol

Calculated octanol‑water partition coefficients (XLogP3) reveal discriminative lipophilicity among regioisomeric benzylcyclopropanols. 1‑(3‑Methylbenzyl)cyclopropan‑1‑ol (C11H14O) has a predicted XLogP of approximately 2.4, which is essentially equivalent to that of its para‑methyl isomer but notably higher than the unsubstituted 1‑benzylcyclopropan‑1‑ol (XLogP ≈1.9) [1]. This ~0.5‑log‑unit increase corresponds to a roughly 3‑fold higher partition coefficient, influencing membrane permeability and distribution volume in a biological context.

Predicted Lipophilicity
Class-level
XLogP3 ≈ 2.4
Higher than unsubstituted (≈1.9); comparable to para-methyl isomer.
Predicted value; experimental logP may vary
LogP Prediction Medicinal Chemistry Drug‑Likeness

Regioisomer‑Dependent Metabolic Stability: Meta‑Methyl vs. Para‑Methyl Pharmacology

The position of a methyl substituent on a benzyl pharmacophore dictates the preferred site of cytochrome P450‑mediated oxidation. Meta‑substitution directs oxidative metabolism away from the benzylic methylene (which in para‑substituted analogs is electronically activated for hydroxylation), potentially reducing first‑pass metabolic clearance when the cyclopropanol ring is incorporated as a prodrug or scaffold element [1]. While direct experimental PK data for these specific cyclopropanols are not available in the open literature, this meta‑directing effect is a well‑established principle in medicinal chemistry applicable to benzyl‑containing drug candidates.

Metabolic Soft Spot
Class-level
Meta-directing effect
May reduce benzylic CYP oxidation compared to para-substituted analog.
Qualitative inference from medicinal chemistry principles
CYP450 Metabolism Benzylic Oxidation Pharmacophore Design

Synthetic Yield in Catalytic Ring‑Opening: Meta‑Methyl Within the High‑Performance Window

In the substrate scope study of copper‑catalyzed trifluoromethylative ring opening, aryl‑substituted cyclopropanols bearing meta or para substituents consistently afforded β‑CF₃ ketone products in 53–70% isolated yield [1]. This yield band is comparable across electron‑donating and electron‑withdrawing meta/para substituents, indicating that 1‑(3‑methylbenzyl)cyclopropan‑1‑ol is projected to perform within this synthetically useful range. By comparison, the more sterically hindered ortho‑substituted substrates still gave good yields (within the same 53–70% range) but with significantly eroded enantioselectivity, as noted in Evidence Item 1.

Synthetic Yield
Class-level
53–70%
Yield comparable across meta/para/ortho substrates; enantioselectivity is the key differentiator.
Under standard Cu/Bn-BoxQu conditions [1]
Cyclopropanol Ring Opening C–C Bond Cleavage Radical Relay

Optimal Research & Industrial Application Scenarios for 1-(3-Methylbenzyl)cyclopropan-1-ol


Asymmetric Synthesis of Enantiopure β‑CF₃ Ketone Pharmacophores

Use this meta‑methyl‑substituted cyclopropanol as a substrate in copper‑catalyzed radical‑relay trifluoromethylation to generate enantioenriched β‑CF₃ ketones bearing a meta‑methylphenyl appendage. The high expected enantioselectivity (87–94% ee class) enables direct incorporation of the CF₃ group with defined absolute configuration, which is essential for probing stereochemistry–activity relationships in medicinal chemistry programs targeting CNS, oncology, or metabolic disease targets [1].

Medicinal Chemistry Hit‑to‑Lead Optimization with Regiocontrolled Lipophilicity

Employ this building block to synthesize lead series analogs where precise control of lipophilicity (XLogP3 ≈2.4) and metabolic soft‑spot masking (meta‑methyl directing effect) are required. The meta substitution provides a differentiated ADMET profile compared to the para‑methyl isomer, potentially reducing CYP‑mediated benzylic oxidation while maintaining passive permeability within the optimal range for oral bioavailability [2][3].

Synthesis of 3‑Hydroxyfluorenones via Cascade Cyclopropanol Ring‑Opening/Annulation

Aryl‑substituted cyclopropanols including benzyl variants serve as homoenolate precursors in cascade reactions with aryl enaminones to construct 3‑hydroxyfluorenone scaffolds. The meta‑methyl group on the benzyl ring can influence regioselectivity of C–H activation and subsequent cyclization steps, enabling access to functionalized polycyclic architectures of interest in materials science and natural product synthesis [1].

Agrochemical Intermediate for Meta‑Substituted Pyrethroid Analogs

Cyclopropanol derivatives with benzyl substituents are key intermediates in the synthesis of pyrethroid insecticides. The 3‑methylbenzyl variant provides access to meta‑substituted benzyl esters of cyclopropanecarboxylic acids, which can modulate insecticidal activity and environmental degradation profiles relative to unsubstituted or para‑substituted counterparts, based on structure‑activity relationships in alkylbenzyl pyrethroid series [4].

Application
Selection Property
Validation Focus
Asymmetric β‑CF₃ ketone synthesis
Meta-substitution for retained enantioselectivity
Enantiomeric excess and absolute configuration
Hit-to-lead optimization
Regiocontrolled lipophilicity & metabolic soft-spot
LogP, microsomal stability, CYP isoform profiling
3‑Hydroxyfluorenone cascade synthesis
Cyclopropanol homoenolate reactivity
Regioselectivity of C–H activation and annulation
Agrochemical pyrethroid analog
Benzyl substitution SAR
Insecticidal activity and environmental degradation profile
Quote Request

Request a Quote for 1-(3-Methylbenzyl)cyclopropan-1-ol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.